1-(3-Nitro-4-vinyl-phenyl)-ethanone

• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 1-(4-ethenyl-3-nitrophenyl)ethanone
• InChI: InChI=1S/C10H9NO3/c1-3-8-4-5-9(7(2)12)6-10(8)11(13)14/h3-6H,1H2,2H3
• InChI Key: VWSJVKNDKPZFAA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)C=C)[N+](=O)[O-]

Description

1-(3-Nitro-4-vinyl-phenyl)-ethanone is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a mixture of 4′-bromo-3′-nitroacetophenone (600 mg, 2.46 mmol), vinylboronic acid dibutyl ester (680 mg, 3.69 mmol), and sodium carbonate (1.83 g, 17.22 mmol) in THF/H2O (12 mL/4 mL) is added dichlorobis(triphenylphospine) palladium (II) (86 mg, 5% mmol). The reaction tube is sealed and the mixture is purged with N2 for 3 min and heated at 70° C. for 1.5 h. Then the mixture is cooled to room temperature and poured into saturated ammonia chloride aqueous solution. The mixture is extracted with ethyl acetate (3×20 mL). The organic extracts are combined, washed with brine and concentrated. The crude product is purified with silica gel column chromatography (20% ethyl acetate in hexanes) to afford 1-(3-Nitro-4-vinyl-phenyl)-ethanone as a yellow solid, 87% yield: ESMS m/z 192.0 (M+H+).